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An In-depth Technical Guide to Bromoacetic Anhydride for Researchers and Drug

Development Professionals

Abstract
Bromoacetic anhydride is a highly reactive reagent crucial for advanced organic and

biochemical synthesis. Its primary utility lies in its ability to introduce bromoacetyl groups, a key

functional moiety in the development of targeted biotherapeutics, including antibody-drug

conjugates (ADCs), and for analytical applications such as peptide sequencing by mass

spectrometry. This guide provides a comprehensive overview of bromoacetic anhydride,

including its chemical properties, key suppliers and purchasing options, and detailed

experimental protocols for its application in bioconjugation.

Chemical Properties and Applications
Bromoacetic anhydride (CAS No. 13094-51-4) is a solid with a molecular weight of 259.88

g/mol .[1][2] It is characterized by its high reactivity as an alkylating agent, which makes it a

versatile building block in organic synthesis.[3]

Key Applications:

Antibody-Drug Conjugates (ADCs): It serves as a key component in the synthesis of linkers

for ADCs, enabling the conjugation of cytotoxic drugs to antibodies for targeted cancer

therapy.[3][4]
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Peptide and Protein Modification: Bromoacetic anhydride is used for the selective N-

terminal bromoacetylation of peptides. This modification introduces a bromine tag that

facilitates peptide sequencing in Matrix-Assisted Laser Desorption/Ionization (MALDI) mass

spectrometry by helping to distinguish between different ion series.[3]

Organic Synthesis: It is a potent acylating and brominating agent, used to introduce acetyl

groups and bromine atoms into various molecules.[1] This is valuable in the synthesis of a

wide range of bioactive molecules and pharmaceuticals.[1]

Polymer Chemistry: The compound can be used as a crosslinking agent in polymer

synthesis, reacting with functional groups on polymer chains to increase rigidity and stability.

[1]

Suppliers and Purchasing Options
Sourcing high-purity bromoacetic anhydride is critical for reproducible research and drug

development. A variety of chemical suppliers offer this reagent in different quantities and

purities. Below is a summary of purchasing options from several reputable vendors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.benchchem.com/product/b082147
https://www.smolecule.com/products/s677089
https://www.smolecule.com/products/s677089
https://www.smolecule.com/products/s677089
https://www.benchchem.com/product/b082147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Catalog
Number(s)

Purity
Available
Quantities

Price (USD) Lead Time

Thermo

Scientific

Chemicals

(Fisher

Scientific)

AC42670005

0,

AC42670025

0,

AAA1361422

95% 5 g, 25 g

$297.00 (5g),

$441.40 (5g),

$1,605.30

(25g)

Check with

supplier

Apollo

Scientific

MFCD00045

041
95%

100 mg, 250

mg, 1 g, 5 g

£34.00

(100mg),

£55.00

(250mg),

£146.00 (1g),

£513.00 (5g)

1-3 weeks

Matrix

Scientific
- 95+% 5 g $605.00

Check with

supplier

American

Custom

Chemicals

Corporation

- 95% 1 g, 5 g, 25 g

$877.20 (1g),

$2,000.00

(5g),

$3,862.91

(25g)

Check with

supplier

CP Lab

Safety
- 95% 5 g $287.03

Check with

supplier

Georganics GEO-04577 High Purity

Milligrams to

multi-

kilogram

batches

Inquire for

pricing

Check with

supplier

BenchChem B082147
Research

Grade

Inquire for

quantities

Inquire for

pricing

Check with

supplier

Note: Prices and lead times are subject to change and may vary based on location and

availability. It is recommended to register on the supplier's website for the most accurate

pricing.[2][5][6][7][8]
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Experimental Protocols
The high reactivity of bromoacetic anhydride makes it a powerful tool for bioconjugation.

Below is a detailed protocol for the N-terminal bromoacetylation of a peptide, a common

procedure in proteomics and drug development.

N-Terminal Bromoacetylation of Peptides for Mass
Spectrometry Analysis
This protocol describes the chemical modification of a peptide's N-terminus with a bromoacetyl

group. This modification is useful for subsequent conjugation reactions or for aiding in mass

spectrometric sequencing.

Materials:

Peptide of interest

Bromoacetic anhydride

Acetonitrile (ACN), HPLC grade

Trifluoroacetic acid (TFA)

N,N-Diisopropylethylamine (DIPEA)

Water, HPLC grade

0.1 M Ammonium bicarbonate buffer (pH 8.0)

C18 Solid-Phase Extraction (SPE) cartridge

Lyophilizer

Mass spectrometer (e.g., MALDI-TOF)

Procedure:
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Peptide Dissolution: Dissolve the peptide in the ammonium bicarbonate buffer at a

concentration of 1-5 mg/mL.

Reagent Preparation: Prepare a 10-fold molar excess solution of bromoacetic anhydride in

acetonitrile.

Reaction Initiation: Add the bromoacetic anhydride solution to the peptide solution. Add

DIPEA to catalyze the reaction and maintain a basic pH.

Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours.

Quenching the Reaction: The reaction can be quenched by adding an excess of a primary

amine-containing buffer, such as Tris, or by acidification with TFA.

Purification of the Labeled Peptide:

Acidify the reaction mixture with 0.1% TFA.

Condition a C18 SPE cartridge with acetonitrile followed by 0.1% TFA in water.

Load the acidified reaction mixture onto the SPE cartridge.

Wash the cartridge with 0.1% TFA in water to remove unreacted bromoacetic anhydride
and salts.

Elute the bromoacetylated peptide with a solution of 50-70% acetonitrile in 0.1% TFA.

Lyophilization: Freeze-dry the eluted peptide to obtain a powder.

Analysis:

Reconstitute the lyophilized peptide in an appropriate solvent for mass spectrometry.

Analyze the sample by MALDI-TOF or ESI-MS to confirm the mass shift corresponding to

the addition of the bromoacetyl group (C2H2BrO), which has a monoisotopic mass of

approximately 119.92 Da.

Visualizations
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Synthesis of Bromoacetic Anhydride
The synthesis of bromoacetic anhydride can be achieved through the dehydration of

bromoacetic acid, often facilitated by a dehydrating agent like a carbodiimide (e.g., DCC).[3]

Symmetric Anhydride Formation via Carbodiimide

Bromoacetic Acid

O-Acylisourea Intermediate

attacks

Bromoacetic Acid

Bromoacetic Anhydride

DCC (Carbodiimide)

attacked by

Dicyclohexylurea (DCU)

Click to download full resolution via product page

Caption: Synthesis of bromoacetic anhydride via a carbodiimide-mediated reaction.

Experimental Workflow for Peptide Bromoacetylation
The following diagram illustrates the key steps in the experimental workflow for the N-terminal

bromoacetylation of a peptide.
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Peptide Bromoacetylation Workflow

Start: Dissolve Peptide Add Bromoacetic
Anhydride & DIPEA

Incubate 1-2h
at Room Temp.

Quench Reaction
(e.g., with TFA) Purify via C18 SPE Lyophilize Analyze by

Mass Spectrometry
End: Bromoacetylated

Peptide

Click to download full resolution via product page

Caption: Workflow for the N-terminal bromoacetylation of a peptide.

Safety and Handling
Bromoacetic anhydride is a hazardous and corrosive compound that can cause severe skin,

eye, and respiratory tract damage.[1][9] It reacts with water to release corrosive hydrobromic

acid.[1] Always handle this reagent in a well-ventilated fume hood and wear appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9] For

detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Bromoacetic anhydride is an indispensable reagent for researchers and scientists in the field

of drug development and proteomics. Its high reactivity allows for the efficient introduction of

bromoacetyl groups, enabling a wide range of applications from the synthesis of complex ADCs

to the modification of peptides for mass spectrometry. By understanding the available

purchasing options and adhering to established experimental protocols and safety guidelines,

researchers can effectively leverage the synthetic potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Buy Bromoacetic anhydride | 13094-51-4 [smolecule.com]

2. Bromoacetic anhydride, 95% | Fisher Scientific [fishersci.ca]

3. Bromoacetic Anhydride|CAS 13094-51-4|RUO [benchchem.com]

4. BROMOACETIC ANHYDRIDE | 13094-51-4 [chemicalbook.com]

5. Bromoacetic anhydride, 95% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

6. 13094-51-4 Cas No. | Bromoacetic Anhydride | Apollo [store.apolloscientific.co.uk]

7. lookchem.com [lookchem.com]

8. calpaclab.com [calpaclab.com]

9. Bromoacetic acid anhydride - High purity | EN [georganics.sk]

To cite this document: BenchChem. [Bromoacetic anhydride suppliers and purchasing
options]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082147#bromoacetic-anhydride-suppliers-and-
purchasing-options]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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